Cas no 1936004-03-3 (N-(2,2-dimethylbutyl)hydroxylamine)

• Product Name: N-(2,2-dimethylbutyl)hydroxylamine
• CAS No: 1936004-03-3
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 6567561
• PubChem ID: 131068859
• Update Time: 2025-10-28

N-(2,2-dimethylbutyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethylbutyl)hydroxylamine
• EN300-1755255
• 1936004-03-3

• Inchi： 1S/C6H15NO/c1-4-6(2,3)5-7-8/h7-8H,4-5H2,1-3H3
• InChI Key： VCVYFEATSWHRIR-UHFFFAOYSA-N
• SMILES： ONCC(C)(C)CC

Computed Properties

• Exact Mass: 117.115364102g/mol
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(2,2-dimethylbutyl)hydroxylamine

N-(2,2-Dimethylbutyl)Hydroxylamine: A Comprehensive Overview

N-(2,2-Dimethylbutyl)hydroxylamine, also known by its CAS number 1936004-03-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is a derivative of hydroxylamine, with a specific substitution at the nitrogen atom. The structure of N-(2,2-dimethylbutyl)hydroxylamine consists of a hydroxylamine group (-NH-OH) attached to a 2,2-dimethylbutyl group. This substitution imparts distinct chemical and physical properties to the compound, making it a subject of interest in various fields such as organic synthesis, catalysis, and materials science.

Recent studies have highlighted the role of N-(2,2-dimethylbutyl)hydroxylamine in the development of novel catalysts for industrial processes. Researchers have explored its ability to act as a ligand in transition metal complexes, which can enhance the efficiency of catalytic reactions. For instance, in the field of olefin polymerization, this compound has been found to stabilize metal centers, leading to more controlled polymer chain growth. Such findings underscore its potential in advancing sustainable manufacturing practices.

In addition to its catalytic applications, N-(2,2-dimethylbutyl)hydroxylamine has been investigated for its role in organic synthesis. Its ability to participate in various nucleophilic reactions makes it a valuable reagent in the construction of complex molecules. Recent advancements in asymmetric synthesis have leveraged this compound's chiral properties to produce enantiomerically enriched products. This has significant implications for the pharmaceutical industry, where the stereochemistry of molecules is crucial for their efficacy and safety.

The stability and reactivity of N-(2,2-dimethylbutyl)hydroxylamine under different conditions have also been extensively studied. Researchers have reported that this compound exhibits good thermal stability and can be synthesized via straightforward methods such as alkylation or reductive amination. These characteristics make it an attractive candidate for large-scale production and industrial applications.

Moreover, the environmental impact of N-(2,2-dimethylbutyl)hydroxylamine has been a topic of recent research. Studies have shown that it can be biodegraded under specific conditions, reducing its persistence in the environment. This is particularly important for industries seeking eco-friendly alternatives to traditional chemicals.

In conclusion, N-(2,2-dimethylbutyl)hydroxylamine (CAS No: 1936004-03-3) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and recent research findings position it as a valuable tool in advancing modern science and technology.